Cas no 2172527-86-3 (methyl 3-sulfamoyl-1H-indole-6-carboxylate)

• Product Name: methyl 3-sulfamoyl-1H-indole-6-carboxylate
• CAS No: 2172527-86-3
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.262401103973
• CID: 6582801
• PubChem ID: 165509096
• Update Time: 2024-01-02

methyl 3-sulfamoyl-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-sulfamoyl-1H-indole-6-carboxylate
• 2172527-86-3
• EN300-1275589

• Inchi： 1S/C10H10N2O4S/c1-16-10(13)6-2-3-7-8(4-6)12-5-9(7)17(11,14)15/h2-5,12H,1H3,(H2,11,14,15)
• InChI Key： MOZPNOKOQNBLBL-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=C(C(=O)OC)C=CC1=2)(N)(=O)=O

Computed Properties

• Exact Mass: 254.03612798g/mol
• Monoisotopic Mass: 254.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 111Ų